Cas no 1823371-43-2 (6-ethyl-2-methyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one)

• Product Name: 6-ethyl-2-methyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
• CAS No: 1823371-43-2
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 5172269
• PubChem ID: 75481590
• Update Time: 2026-03-04

6-ethyl-2-methyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[3,4-d]pyridazin-7-one, 6-ethyl-2,6-dihydro-2-methyl-
• 6-ethyl-2-methyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one

• Inchi： 1S/C8H10N4O/c1-3-12-8(13)7-6(4-9-12)5-11(2)10-7/h4-5H,3H2,1-2H3
• InChI Key： VXKBDAYRGWPBKZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC)N=CC2=CN(C)N=C12

Additional information on 6-ethyl-2-methyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one

Comprehensive Overview of 6-ethyl-2-methyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS No. 1823371-43-2)

6-ethyl-2-methyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS No. 1823371-43-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolo[3,4-d]pyridazinone family, which is known for its diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential applications in drug discovery and material science.

The molecular structure of 6-ethyl-2-methyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one features a fused pyrazole and pyridazine ring system, which contributes to its stability and reactivity. This structural motif is often explored in medicinal chemistry for designing enzyme inhibitors and receptor modulators. The presence of ethyl and methyl substituents enhances its lipophilicity, making it a candidate for optimizing pharmacokinetic properties in drug development.

Recent studies highlight the potential of 6-ethyl-2-methyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one in targeting inflammatory pathways and metabolic disorders. Its mechanism of action is believed to involve interactions with key cellular proteins, though detailed pharmacological profiles are still under investigation. The compound's versatility also extends to agrochemical applications, where it may serve as a precursor for novel pesticides or herbicides.

The synthesis of 6-ethyl-2-methyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve yield and purity. Analytical characterization using NMR, HPLC, and mass spectrometry ensures the compound meets rigorous quality standards for research and industrial use.

From a market perspective, the demand for pyrazolo[3,4-d]pyridazinone derivatives is rising, driven by their applications in life sciences and specialty chemicals. Companies specializing in fine chemicals and custom synthesis are actively stocking 6-ethyl-2-methyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one to meet the needs of academic and industrial researchers. Regulatory compliance and safety data sheets (SDS) are readily available for this compound, ensuring safe handling and transportation.

In conclusion, 6-ethyl-2-methyl-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS No. 1823371-43-2) represents a promising scaffold for innovation in multiple scientific domains. Its structural complexity and functional adaptability make it a valuable tool for researchers exploring new therapeutic and agrochemical solutions. As interest in heterocyclic chemistry grows, this compound is poised to play a pivotal role in future discoveries.